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Compound of Interest

Compound Name:
2-Bromo-4-methylphenyl

isothiocyanate

Cat. No.: B091095 Get Quote

An In-depth Technical Guide to 2-Bromo-4-methylphenyl isothiocyanate

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of 2-Bromo-4-methylphenyl isothiocyanate,

including its chemical properties, molecular structure, and relevant experimental protocols. The

information is curated for professionals in the fields of chemical research and drug

development.

Chemical Identity and Properties
2-Bromo-4-methylphenyl isothiocyanate is an aromatic isothiocyanate compound. Its

fundamental chemical identifiers and properties are summarized below.
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Property Value Reference

CAS Number 19241-39-5 [1][2]

Molecular Formula C₈H₆BrNS [1][2][3]

Molecular Weight 228.11 g/mol [1][2]

IUPAC Name
2-bromo-1-isothiocyanato-4-

methylbenzene
[3]

SMILES CC1=CC(=C(C=C1)N=C=S)Br [3]

InChI Key
DQXSCOWMTPPFCJ-

UHFFFAOYSA-N
[1][3]

Predicted XlogP 4.4 [3]

Molecular Structure
The molecular structure of 2-Bromo-4-methylphenyl isothiocyanate consists of a benzene

ring substituted with a bromine atom, a methyl group, and an isothiocyanate group.
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Molecular Structure of 2-Bromo-4-methylphenyl isothiocyanate
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Caption: 2D representation of 2-Bromo-4-methylphenyl isothiocyanate.

Experimental Protocols: Synthesis
A general and efficient "one-pot," two-step procedure for the synthesis of aryl isothiocyanates

can be adapted for 2-Bromo-4-methylphenyl isothiocyanate.[4] This method involves the

formation of a dithiocarbamate intermediate followed by desulfurization.[4]

Materials and Reagents:
2-Bromo-4-methylaniline (starting amine)

Carbon disulfide (CS₂)

Triethylamine (Et₃N) or another organic base
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4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium toluene-4-sulfonate

(DMT/NMM/TsO⁻) as a desulfurization reagent[4]

Dichloromethane (DCM) as a solvent

Hydrochloric acid (HCl, 1N solution)

Magnesium sulfate (MgSO₄)

Hexane for chromatography

Procedure:
Dithiocarbamate Formation: The starting amine, 2-Bromo-4-methylaniline, is dissolved in dry

DCM in a pressure vial. An organic base like triethylamine and carbon disulfide are added to

the solution, which is then stirred at room temperature.[4]

Desulfurization: The desulfurization reagent (DMT/NMM/TsO⁻) is added to the reaction

mixture.[4] The reaction can be carried out under microwave conditions (e.g., 90°C for 3

minutes) to facilitate the conversion to the isothiocyanate.[4]

Workup and Purification:

The reaction mixture is diluted with DCM and washed sequentially with water, 1N HCl, and

again with water.[4]

The organic layer is dried over anhydrous MgSO₄.[4]

The crude product is purified by flash chromatography on silica gel using hexane as the

eluent.[4]

The final product, 2-Bromo-4-methylphenyl isothiocyanate, is isolated after solvent

evaporation under reduced pressure.[4]
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Start: 2-Bromo-4-methylaniline

Dissolve in DCM
Add Et₃N and CS₂

Dithiocarbamate Intermediate

Add DMT/NMM/TsO⁻

Microwave (90°C, 3 min)

Dilute with DCM
Wash with H₂O, HCl, H₂O

Dry over MgSO₄

Purify via Flash Chromatography
(Hexane eluent)

End Product:
2-Bromo-4-methylphenyl isothiocyanate

Click to download full resolution via product page

Caption: General synthesis workflow for aryl isothiocyanates.
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Reactivity and Applications
The isothiocyanate group (-N=C=S) is a versatile functional group in organic synthesis. The

carbon atom of the isothiocyanate is electrophilic and readily undergoes nucleophilic attack.

The presence of an electron-withdrawing bromine atom on the aromatic ring enhances this

electrophilicity.

This compound can serve as a building block in the synthesis of various heterocyclic

compounds and thiourea derivatives, which are of interest in medicinal chemistry and drug

development. For instance, a related compound, 2-Bromophenyl isothiocyanate, has been

utilized in the synthesis of 1,4-dihydro-3,1-benzoxazine-2-thiones.

Spectral Data
Spectral information is crucial for the characterization of 2-Bromo-4-methylphenyl
isothiocyanate. Publicly available data includes:

Mass Spectrometry: Electron ionization mass spectrum data is available through the NIST

WebBook.[1]

Infrared (IR) and Raman Spectroscopy: FTIR and Raman spectra can be found in spectral

databases such as SpectraBase.[5] These are essential for identifying the characteristic

isothiocyanate stretching vibrations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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